Cas no 1376218-63-1 (Methyl 3-amino-4-methoxy-3-methylbutanoate)

• Product Name: Methyl 3-amino-4-methoxy-3-methylbutanoate
• CAS No: 1376218-63-1
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD22056341
• CID: 1089558
• PubChem ID: 71711114
• Update Time: 2025-11-02

Methyl 3-amino-4-methoxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-methoxy-3-methylbutanoate
• DTXSID90856795
• SCHEMBL24804336
• AKOS017719403
• Methyl3-amino-4-methoxy-3-methylbutanoate
• EN300-100206
• BFC21863
• Z1335029314
• CS-0307902
• 1376218-63-1
• Butanoic acid, 3-amino-4-methoxy-3-methyl-, methyl ester

• MDL： MFCD22056341
• Inchi： 1S/C7H15NO3/c1-7(8,5-10-2)4-6(9)11-3/h4-5,8H2,1-3H3
• InChI Key： KNTILKYWBGWRCJ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(CC(=O)OC)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-4-methoxy-3-methylbutanoate

Methyl 3-amino-4-methoxy-3-methylbutanoate (CAS No. 1376218-63-1): A Versatile Chemical Intermediate for Modern Applications

In the ever-evolving landscape of chemical research and industrial applications, Methyl 3-amino-4-methoxy-3-methylbutanoate (CAS No. 1376218-63-1) has emerged as a compound of significant interest. This ester derivative, characterized by its unique amino and methoxy functional groups, offers a wide range of possibilities in synthetic chemistry, pharmaceutical development, and specialty materials. As researchers and industries seek more efficient and sustainable chemical solutions, understanding the properties and potential of this compound becomes increasingly valuable.

The molecular structure of Methyl 3-amino-4-methoxy-3-methylbutanoate combines several important features that contribute to its reactivity and utility. The presence of both ester and amino groups in the same molecule creates opportunities for diverse chemical transformations, making it a valuable building block in organic synthesis. Current trends in chemical research emphasize the importance of such multifunctional intermediates that can streamline synthetic pathways and reduce waste generation.

One of the most prominent applications of Methyl 3-amino-4-methoxy-3-methylbutanoate lies in pharmaceutical research. The compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. With the growing focus on personalized medicine and targeted drug delivery systems, the demand for specialized intermediates like this continues to rise. Researchers are particularly interested in how the methoxy and amino groups can be further modified to create novel therapeutic agents.

Beyond pharmaceuticals, Methyl 3-amino-4-methoxy-3-methylbutanoate finds applications in the development of advanced materials. The compound's unique structure makes it suitable for incorporation into polymers with specific properties, such as controlled biodegradability or enhanced mechanical strength. In the context of sustainable material development, which has become a major focus across industries, this chemical intermediate offers promising avenues for innovation.

The synthesis and handling of Methyl 3-amino-4-methoxy-3-methylbutanoate require careful consideration of its chemical properties. As with many amino esters, proper storage conditions are essential to maintain its stability and purity. The compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility characteristics that make it compatible with various organic solvents. These physical properties contribute to its versatility in different chemical processes.

Recent advancements in analytical techniques have enabled more precise characterization of Methyl 3-amino-4-methoxy-3-methylbutanoate and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed insights into its molecular structure and purity. This level of characterization is particularly important for applications where high purity standards are required, such as in pharmaceutical manufacturing.

The commercial availability of Methyl 3-amino-4-methoxy-3-methylbutanoate has increased in recent years, reflecting growing demand from research institutions and industrial laboratories. Suppliers typically offer the compound in various quantities, catering to both small-scale research needs and larger production requirements. When sourcing this chemical, quality assurance and proper documentation are essential considerations for end users.

Environmental and safety considerations for Methyl 3-amino-4-methoxy-3-methylbutanoate follow standard protocols for handling amino esters. While not classified as highly hazardous, proper laboratory practices should be observed during its use. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Future research directions for Methyl 3-amino-4-methoxy-3-methylbutanoate are likely to explore its potential in emerging fields such as bio-based chemicals and renewable materials. The compound's structural features make it a candidate for incorporation into more sustainable chemical processes. Additionally, its role in asymmetric synthesis and chiral compound production continues to attract attention from synthetic chemists.

For researchers working with Methyl 3-amino-4-methoxy-3-methylbutanoate, staying informed about the latest developments in its applications and synthetic methodologies is crucial. Scientific literature and patent databases regularly feature new uses and modifications of this versatile intermediate. The compound's CAS number, 1376218-63-1, serves as a reliable identifier for tracking these developments across different information sources.

In conclusion, Methyl 3-amino-4-methoxy-3-methylbutanoate represents an important chemical building block with diverse applications in modern chemistry and materials science. Its unique combination of functional groups and adaptable chemical behavior positions it as a valuable tool for researchers and industrial chemists alike. As scientific understanding of this compound continues to grow, so too will its potential to contribute to innovations across multiple technological fields.